Cas no 89263-90-1 (Phenol, 4-[3-(4-methoxyphenyl)-5-isoxazolyl]-)
89263-90-1 structure
Product Name:Phenol, 4-[3-(4-methoxyphenyl)-5-isoxazolyl]-
CAS No:89263-90-1
MF:C16H13NO3
MW:267.279324293137
CID:606253
PubChem ID:136163132
Update Time:2025-04-19
Phenol, 4-[3-(4-methoxyphenyl)-5-isoxazolyl]- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 4-[3-(4-methoxyphenyl)-5-isoxazolyl]-
- 4-[3-(4-methoxyphenyl)-2H-1,2-oxazol-5-ylidene]cyclohexa-2,5-dien-1-one
- 89263-90-1
- 4-[3-(4-Methoxyphenyl)-1,2-oxazol-5(2H)-ylidene]cyclohexa-2,5-dien-1-one
- DTXSID10720666
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- Inchi: 1S/C16H13NO3/c1-19-14-8-4-11(5-9-14)15-10-16(20-17-15)12-2-6-13(18)7-3-12/h2-10,18H,1H3
- InChI Key: CGPDTTTWYZYLGP-UHFFFAOYSA-N
- SMILES: O1C(=CC(C2C=CC(=CC=2)OC)=N1)C1C=CC(=CC=1)O
Computed Properties
- Exact Mass: 267.08954328g/mol
- Monoisotopic Mass: 267.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 55.5Ų
Phenol, 4-[3-(4-methoxyphenyl)-5-isoxazolyl]- Related Literature
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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